Cas no 2025340-28-5 (4-Ethynyl-2-methyl-1,3-oxazole)

• Product Name: 4-Ethynyl-2-methyl-1,3-oxazole
• CAS No: 2025340-28-5
• MF: C₆H₅NO
• MW: 107.110001325607
• CID: 5296481
• Update Time: 2025-10-21

4-Ethynyl-2-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-2-methyl-1,3-oxazole
• Oxazole, 4-ethynyl-2-methyl-
• 4-Ethynyl-2-methyl-1,3-oxazole

• Inchi： 1S/C6H5NO/c1-3-6-4-8-5(2)7-6/h1,4H,2H3
• InChI Key： PMMMVQCLDPEHFI-UHFFFAOYSA-N
• SMILES： O1C=C(C#C)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: 1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 4-Ethynyl-2-methyl-1,3-oxazole

Comprehensive Overview of 4-Ethynyl-2-methyl-1,3-oxazole (CAS No. 2025340-28-5): Properties, Applications, and Research Insights

The compound 4-Ethynyl-2-methyl-1,3-oxazole (CAS No. 2025340-28-5) is a heterocyclic organic molecule featuring an oxazole core substituted with an ethynyl group at the 4-position and a methyl group at the 2-position. This structure endows it with unique reactivity and versatility, making it a valuable intermediate in pharmaceutical, agrochemical, and materials science research. The ethynyl functionality, in particular, enables click chemistry applications, a rapidly growing field in drug discovery and bioconjugation.

In recent years, the demand for functionalized oxazole derivatives like 4-Ethynyl-2-methyl-1,3-oxazole has surged due to their role in designing small-molecule inhibitors and fluorescent probes. Researchers are increasingly exploring its potential in covalent drug design, where the ethynyl group can form stable bonds with biological targets. This aligns with the broader trend of targeted therapies and precision medicine, topics frequently searched in academic and industrial circles.

The synthesis of 4-Ethynyl-2-methyl-1,3-oxazole typically involves palladium-catalyzed cross-coupling reactions, leveraging its terminal alkyne moiety. Its lipophilicity and hydrogen-bond acceptor capacity make it a promising scaffold for optimizing bioavailability in drug candidates. Notably, its oxazole ring is a common motif in FDA-approved drugs, underscoring its pharmacological relevance.

Beyond pharmaceuticals, this compound is gaining traction in material science, particularly in the development of organic semiconductors and polymeric coatings. Its conjugated system allows for electron delocalization, a property highly sought after in optoelectronic devices. This application resonates with the global push toward sustainable energy solutions, another hot topic in scientific searches.

Analytical characterization of 4-Ethynyl-2-methyl-1,3-oxazole relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, especially when the compound is used in high-throughput screening or combinatorial chemistry. Such rigorous protocols address the growing emphasis on reproducibility in chemical research, a frequent concern among practitioners.

In summary, 4-Ethynyl-2-methyl-1,3-oxazole (CAS No. 2025340-28-5) exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its applications span from medicinal chemistry to advanced materials, reflecting the compound’s adaptability to evolving scientific challenges. As research continues to uncover its full potential, this molecule is poised to remain a focal point in innovation-driven industries.